Cas no 14657-66-0 (Phosphonic acid, heptyl-, diheptyl ester)

• Product Name: Phosphonic acid, heptyl-, diheptyl ester
• CAS No: 14657-66-0
• MF: C₂₁H₄₅O₃P
• MW: 376.553968191147
• CID: 1317393
• PubChem ID: 22731185
• Update Time: 2025-04-20

Phosphonic acid, heptyl-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, heptyl-, diheptyl ester
• 14657-66-0
• DTXSID301275275
• SCHEMBL2184531

• Inchi： 1S/C21H45O3P/c1-4-7-10-13-16-19-23-25(22,21-18-15-12-9-6-3)24-20-17-14-11-8-5-2/h4-21H2,1-3H3
• InChI Key： CITMHKCTJUYENZ-UHFFFAOYSA-N
• SMILES： P(CCCCCCC)(=O)(OCCCCCCC)OCCCCCCC

Computed Properties

• Exact Mass: 376.31063229g/mol
• Monoisotopic Mass: 376.31063229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 35.5Ų